N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-2-(methylsulfonyl)benzamide

• IUPAC Name: N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-methylsulfonylbenzamide
• InChI: InChI=1S/C16H13ClN2O3S2/c1-9-7-10(17)8-12-14(9)18-16(23-12)19-15(20)11-5-3-4-6-13(11)24(2,21)22/h3-8H,1-2H3,(H,18,19,20)
• InChI Key: MTDWMPUZYJODPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1N=C(S2)NC(=O)C3=CC=CC=C3S(=O)(=O)C)Cl
• Molecular Formula: C16H13ClN2O3S2
• Molecular Weight: 380.9 g/mol

Description

N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-2-(methylsulfonyl)benzamide, also known as CMTM, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas, including cancer treatment, inflammation, and neurodegenerative diseases. CMTM is a small molecule that belongs to the class of benzamide compounds and has a molecular weight of 384.87 g/mol.

Scientific Research Applications

Medicinal Chemistry Applications

N-substituted imidazolylbenzamides or benzene-sulfonamides, including compounds related to N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-2-(methylsulfonyl)benzamide, have been explored for their cardiac electrophysiological activity. Such compounds exhibit potency in vitro, comparable to sematilide, a selective class III agent under clinical trials, suggesting their potential in treating reentrant arrhythmias (Morgan et al., 1990). Furthermore, derivatives of this chemical scaffold have been synthesized and evaluated for their pro-apoptotic activity against cancer cell lines, highlighting their utility as anticancer agents (Yılmaz et al., 2015).

Organic Synthesis and Material Science

In the realm of organic synthesis, the chemical framework of N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-2-(methylsulfonyl)benzamide serves as a precursor or intermediate for the synthesis of complex molecules. For instance, it has been utilized in the synthesis of Tianeptine, an antidepressant, demonstrating its importance in the preparation of pharmaceutically relevant compounds (Xiu-lan, 2009). Additionally, its derivatives have been studied for their inhibition properties against the Na+/H+ exchanger, highlighting their potential in treating acute myocardial infarction (Baumgarth et al., 1997).

Antimalarial and Antiviral Research

The compound has also been investigated in the context of antimalarial and antiviral research. A study on the reactivity of N-(phenylsulfonyl)acetamide derivatives with nitrogen nucleophiles revealed potential antimalarial activity and favorable ADMET properties, suggesting its utility in developing novel antimalarial drugs (Fahim & Ismael, 2021).